2-Methoxy-5-(trifluoromethoxy)aniline

• IUPAC Name: 2-methoxy-5-(trifluoromethoxy)aniline
• InChI: InChI=1S/C8H8F3NO2/c1-13-7-3-2-5(4-6(7)12)14-8(9,10)11/h2-4H,12H2,1H3
• InChI Key: MKAPTOAKEPIGOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)OC(F)(F)F)N
• Molecular Formula: C8H8F3NO2
• Molecular Weight: 207.15 g/mol
• CAS No.: 660848-57-7

Description

2-Methoxy-5-(trifluoromethoxy)aniline is a useful research compound. Its molecular formula is C8H8F3NO2 and its molecular weight is 207.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Trifluoromethoxylation of Aliphatic Substrates

A novel methodology for the trifluoromethoxylation of aliphatic substrates using 2,4‐Dinitro(trifluoromethoxy)benzene under microwave irradiation has been developed. This process generates trifluoromethoxide anions capable of substituting activated bromides and alkyl iodides, forming aliphatic trifluoromethyl ethers. This technique opens new avenues for nucleophilic displacement of the trifluoromethoxy group from activated aromatic rings, suggesting potential applications in synthesizing compounds with 2-Methoxy-5-(trifluoromethoxy)aniline structures for diverse chemical and pharmaceutical purposes (Marrec et al., 2010).

Antioxidant Activity of α-Aminophosphonates

A green and efficient protocol has been developed for synthesizing a new series of substituted diethyl(((2-methoxy-5-(trifluoromethyl)phenyl)amino)(phenyl)methyl)phosphonates. These compounds, derived from 2-methoxy-5-trifluoromethyl aniline, exhibited significant antioxidant activity, highlighting the potential of this compound derivatives in developing novel antioxidants for therapeutic use (Tellamekala et al., 2019).

Synthesis and Biological Potency of Anilino-triazine Insecticides

A study focused on enhancing the insecticidal potency of N-(4-bromophenyl)-4,6-bis(2,2,2-trifluoroethoxy)-1,3,5-triazine-2-amine through structural modifications. The incorporation of electron-withdrawing substituents, including the trifluoromethoxy group, significantly improved insecticidal activity against lepidopteran species. This research underscores the utility of this compound derivatives in developing more effective insecticides (Johnson et al., 2017).

EGFR Kinase Inhibition by Pyrido[2,3‐d]pyrimidin‐7(8H)‐ones

Tandem Michael addition-cyclization reactions involving methanol and anilines, including this compound derivatives, have yielded pyrido[2,3-d]pyrimidin-7(8H)-ones with potent inhibitory activity against epidermal growth factor receptor (EGFR) tyrosine kinase. These findings suggest a promising approach for developing novel EGFR inhibitors for cancer therapy (Boros et al., 2004).

Fluorescence Quenching Studies

The fluorescence quenching behavior of boronic acid derivatives by aniline in alcohols has been explored, providing insights into the photophysical properties of compounds related to this compound. These studies offer a deeper understanding of the interactions between aniline derivatives and their environment, with potential implications for designing fluorescence-based sensors and materials (Geethanjali et al., 2015).

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been associated with acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity - (repeated exposure). The target organs are the blood and hematopoietic system.

Future Directions

The trifluoromethoxylation reaction, which is one of the most important research hotspots, still has limitations and challenges. Future research could focus on developing new trifluoromethoxylation reagents and improving the stability of trifluoromethoxide anion.

Biochemical Analysis

Biochemical Properties

2-Methoxy-5-(trifluoromethoxy)aniline plays a significant role in biochemical reactions, particularly in chemical synthesis. It interacts with various enzymes, proteins, and other biomolecules. The compound’s interactions are primarily based on its ability to form hydrogen bonds and engage in hydrophobic interactions due to its trifluoromethoxy group. These interactions can influence the activity of enzymes and proteins, potentially leading to changes in biochemical pathways .

Cellular Effects

This compound affects various types of cells and cellular processes. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. The compound’s impact on cell signaling pathways may involve modulation of receptor activity or interference with intracellular signaling molecules. Additionally, changes in gene expression induced by this compound can lead to alterations in cellular metabolism and overall cell function .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. The compound can act as an enzyme inhibitor or activator, depending on the specific enzyme it interacts with. These interactions can lead to changes in enzyme activity and subsequent alterations in biochemical pathways. Additionally, this compound can influence gene expression by binding to transcription factors or other regulatory proteins, thereby modulating the transcription of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its degradation products may have different biochemical properties. Long-term exposure to the compound in in vitro or in vivo studies can lead to cumulative effects on cellular function, which may vary depending on the concentration and duration of exposure .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal or no adverse effects, while higher doses can lead to toxic or adverse effects. Threshold effects observed in these studies indicate that there is a specific dosage range within which the compound exerts its desired biochemical effects without causing significant toxicity. Exceeding this dosage range can result in adverse effects, including cellular damage and disruption of normal physiological processes .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with specific enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s metabolic pathways may include oxidation, reduction, and conjugation reactions, which can lead to the formation of different metabolites. These metabolites may have distinct biochemical properties and contribute to the overall effects of this compound on cellular function .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical factors that determine its biochemical effects. The compound can interact with specific transporters or binding proteins, facilitating its uptake and distribution within cells. Additionally, the localization and accumulation of this compound in specific cellular compartments can influence its activity and function. Understanding the transport and distribution mechanisms of the compound is essential for elucidating its overall biochemical effects .